Cas no 865616-06-4 (3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole
• CAS No: 865616-06-4
• MF: C₂₁H₁₇BrN₂O₃
• MW: 425.275284528732
• CID: 5929059
• PubChem ID: 4222616
• Update Time: 2025-06-09

3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole
• [5-(4-bromophenyl)-3-(furan-2-yl)-3,4-dihydropyrazol-2-yl]-(3-methoxyphenyl)methanone
• 865616-06-4
• AKOS024608847
• (3-(4-bromophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(3-methoxyphenyl)methanone
• F1590-0057

• Inchi： 1S/C21H17BrN2O3/c1-26-17-5-2-4-15(12-17)21(25)24-19(20-6-3-11-27-20)13-18(23-24)14-7-9-16(22)10-8-14/h2-12,19H,13H2,1H3
• InChI Key： JQCQOPSIUBRWOW-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=CO2)CC(C2=CC=C(Br)C=C2)=N1)(C1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 424.04225g/mol
• Monoisotopic Mass: 424.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55Ų

Additional information on 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole

3-(4-Bromophenyl)-5-(Furan-2-yl)-1-(3-Methoxybenzoyl)-4,5-Dihydro-1H-Pyrazole: A Comprehensive Overview

3-(4-Bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole (CAS No. 865616-06-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole is characterized by a pyrazole ring system substituted with a 4-bromophenyl group, a furan ring, and a 3-methoxybenzoyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole has also shown promise in cancer research. A study in the Cancer Letters journal reported that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis and metastasis.

The pharmacokinetic properties of 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole have been extensively studied to evaluate its suitability for clinical use. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Additionally, preclinical studies have shown that it exhibits low toxicity and good safety profiles in animal models.

In terms of synthetic chemistry, the preparation of 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole involves multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the condensation of 3-methoxybenzoyl hydrazide with 4-bromobenzaldehyde followed by cyclization with furan-2-carbaldehyde. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The potential applications of 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole extend beyond traditional pharmaceuticals. In materials science, this compound has been explored for its use in developing novel functional materials with unique optical and electronic properties. For instance, researchers at the University of California have synthesized polymer-based materials incorporating this pyrazole derivative to create highly sensitive sensors for detecting trace amounts of environmental pollutants.

In conclusion, 3-(4-bromophenyl)-5-(furan-2-yl)-1-(3-methoxybenzoyl)-4,5-dihydro-1H-pyrazole (CAS No. 865616-06-4) is a multifaceted compound with significant potential in various fields. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry, cancer therapy, and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to play a crucial role in advancing our understanding and treatment of several diseases.